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Cat. No.: B1609340 Get Quote

Synthesis of p-(Dimethylamino)benzaldehyde
Oxime: A Technical Guide
Abstract
This technical guide provides a comprehensive overview of the synthesis of p-
(Dimethylamino)benzaldehyde oxime from p-(Dimethylamino)benzaldehyde. The document

is intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry. It details the chemical properties of the reactant and product, a step-by-step

experimental protocol for the synthesis, and the necessary characterization data. The synthesis

involves the reaction of p-(Dimethylamino)benzaldehyde with hydroxylamine hydrochloride in

the presence of a base. This guide consolidates information from various sources to provide a

reliable and in-depth resource for the preparation and characterization of this compound.

Introduction
p-(Dimethylamino)benzaldehyde oxime is a derivative of p-(Dimethylamino)benzaldehyde, a

compound that serves as a key intermediate in the synthesis of various dyes, pharmaceuticals,

and other organic molecules. The oxime functional group is a versatile moiety in organic

synthesis, known for its role in the formation of amides via the Beckmann rearrangement, as

well as its utility in the synthesis of nitriles and other nitrogen-containing heterocycles. This
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guide focuses on the efficient laboratory-scale synthesis of p-(Dimethylamino)benzaldehyde
oxime, providing a detailed protocol and comprehensive data for its characterization.

Reactant and Product Data
A summary of the key quantitative data for the starting material and the final product is

presented below for easy reference and comparison.

Table 1: Physical and Chemical Properties of Reactant and Product

Property
p-
(Dimethylamino)benzaldeh
yde (Starting Material)

p-
(Dimethylamino)benzaldeh
yde Oxime (Product)

Molecular Formula C₉H₁₁NO C₉H₁₂N₂O

Molecular Weight 149.19 g/mol 164.20 g/mol

CAS Number 100-10-7 2929-84-2

Appearance
Off-white to pale yellow

crystalline powder

White solid (typical for

aldoximes)

Melting Point 72-75 °C
Not explicitly found, but

expected for a solid

Solubility
Slightly soluble in water,

soluble in ethanol

Soluble in organic solvents like

ethyl acetate

Experimental Protocol
The following protocol is a synthesized procedure based on established methods for the

synthesis of aldoximes.[1]

Materials and Equipment
p-(Dimethylamino)benzaldehyde (≥99%)

Hydroxylamine hydrochloride (NH₂OH·HCl)
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Sodium acetate (CH₃COONa)

Ethyl alcohol (Ethanol)

Deionized water

Round-bottomed flask with a reflux condenser

Magnetic stirrer and stir bar

Heating mantle or oil bath

Beaker

Büchner funnel and filter paper

Standard laboratory glassware

Thin Layer Chromatography (TLC) apparatus

Vacuum drying oven

Synthetic Procedure
Reaction Setup: In a 100 mL round-bottomed flask, combine p-

(Dimethylamino)benzaldehyde (5.0 g, 33.5 mmol), hydroxylamine hydrochloride (3.5 g, 50.3

mmol, 1.5 equiv), and sodium acetate (8.3 g, 101.2 mmol, 3.0 equiv).

Solvent Addition: To the flask, add ethyl alcohol (10.0 mL) and deionized water (40.0 mL).

Reaction: Place a magnetic stir bar in the flask and attach a reflux condenser. Heat the

mixture to reflux with continuous stirring.

Monitoring: The progress of the reaction should be monitored by Thin Layer Chromatography

(TLC) until the starting material is consumed.

Work-up: After the reaction is complete, pour the contents of the flask into a 250 mL beaker

and allow it to cool to room temperature.
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Isolation: The product will precipitate out of the solution upon cooling. Collect the precipitate

by vacuum filtration using a Büchner funnel.

Purification: Wash the collected solid thoroughly with cold deionized water. For further

purification, the crude product can be recrystallized from ethyl alcohol.

Drying: Dry the purified p-(Dimethylamino)benzaldehyde oxime in a vacuum oven to a

constant weight.

Characterization Data
The synthesized p-(Dimethylamino)benzaldehyde oxime should be characterized to confirm

its identity and purity. The following table summarizes the expected spectroscopic data.

Table 2: Spectroscopic Data for p-(Dimethylamino)benzaldehyde Oxime

Technique Data

¹H NMR (500MHz, CDCl₃)
δ 7.71 (d, J=9.0Hz, 2H), 6.68 (d, J=9.0Hz, 2H),

5.70 (b, 2H), 3.03 (s, 6H)[2]

¹³C NMR (125.4MHz, CDCl₃) δ 169.4, 152.9, 129.1, 120.1, 111.1, 40.2[2]

Mass Spectrometry (EI)

m/z (%) 165(10), 164(100), 163(38), 149(8),

148(74), 147(2), 146(6), 145(7), 131(10),

120(9), 119(4), 118(5), 105(6), 104(7), 103(4),

93(2), 92(3), 91(5), 79(5), 78(4), 77(10), 76(2),

73(5), 68(5), 65(3), 63(3), 51(3)[2]

Visualizations
The following diagrams illustrate the chemical reaction and a typical experimental workflow for

the synthesis of p-(Dimethylamino)benzaldehyde oxime.
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Reactants

Productsp-(Dimethylamino)benzaldehyde

+Hydroxylamine Hydrochloride

Sodium Acetate

p-(Dimethylamino)benzaldehyde Oxime

NaCl + H₂O + Acetic Acid

Reflux in EtOH/H₂O
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Start

Mix p-(Dimethylamino)benzaldehyde,
Hydroxylamine HCl, and Sodium Acetate

Add Ethanol and Water

Heat to Reflux

Monitor Reaction by TLC

Cool and Pour into Beaker

Filter the Precipitate

Recrystallize from Ethanol

Dry under Vacuum

Characterize the Product
(NMR, MS, MP)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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